Cas no 4811-74-9 (3-O-Methyl 17b-Estradiol 17-O-Tetrahydropyran (Mixture of Diastereomers))

• Product Name: 3-O-Methyl 17b-Estradiol 17-O-Tetrahydropyran (Mixture of Diastereomers)
• CAS No: 4811-74-9
• MF: C₂₄H₃₄O₃
• MW: 370.524967670441
• CID: 1071319
• PubChem ID: 14352047
• Update Time: 2025-04-20

3-O-Methyl 17b-Estradiol 17-O-Tetrahydropyran (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 3-O-Methyl 17β-Estradiol
• 2-[[(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]oxy]oxane
• 3-O-Methyl 17β-Estra
• 3-O-METHYL 17Β-ESTRADIOL 17-O-TETRAHYDROPYRAN
• 3-Methoxy-17
• 3-O-Methyl 17
• 3-O-Methyl 17Beta-Estradiol0 17-O-Tetrahydropyra
• A-(tetrahydropyranyloxy)estra-1,3,5(10)-triene
• A-[(tetrahydropyran-2-yl)oxy]estra-1,3,5(10)-triene
• A-Estradiol 17-O-Tetrahydropyran (Mixture of Diastereomers)
• 3-O-Methyl 17Beta-Estradiol 17-O-Tetrahydropyran (Mixture of Diastereomers)
• DTXSID10559271
• 3-O-Methyl 17beta-Estradiol
• 3-Methoxy-17beta-[(tetrahydropyran-2-yl)oxy]estra-1,3,5(10)-triene; 3-Methoxy-17beta-(tetrahydropyranyloxy)estra-1,3,5(10)-triene;
• (17beta)-3-Methoxy-17-[(oxan-2-yl)oxy]estra-1,3,5(10)-triene
• 4811-74-9
• 3-O-Methyl 17b-Estradiol 17-O-Tetrahydropyran (Mixture of Diastereomers)

• Inchi： 1S/C24H34O3/c1-24-13-12-19-18-9-7-17(25-2)15-16(18)6-8-20(19)21(24)10-11-22(24)27-23-5-3-4-14-26-23/h7,9,15,19-23H,3-6,8,10-14H2,1-2H3/t19-,20-,21+,22+,23?,24+/m1/s1
• InChI Key： SJDZPRJOUBDGJM-NBOVQHNFSA-N
• SMILES： O(C1CCCCO1)[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC

Computed Properties

• Exact Mass: 370.25100
• Monoisotopic Mass: 370.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 83-87°C
• Boiling Point: 495.9±45.0 °C at 760 mmHg
• Flash Point: 170.3±26.0 °C
• PSA: 27.69000
• LogP: 5.46310
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-O-Methyl 17b-Estradiol 17-O-Tetrahydropyran (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids